Cas no 63451-02-5 (N-(2-nitrophenyl)carbamoyl chloride)

• Product Name: N-(2-nitrophenyl)carbamoyl chloride
• CAS No: 63451-02-5
• MF: C₇H₅ClN₂O₃
• MW: 200.57920050621
• CID: 4086381
• Update Time: 2025-10-28

N-(2-nitrophenyl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, (2-nitrophenyl)-
• Carbamic chloride, (2-nitrophenyl)- (9CI)
• N-(2-nitrophenyl)carbamoyl chloride

• Inchi： 1S/C7H5ClN2O3/c8-7(11)9-5-3-1-2-4-6(5)10(12)13/h1-4H,(H,9,11)
• InChI Key： QHJGTSYKPLUILI-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)NC1=CC=CC=C1[N+]([O-])=O

Additional information on N-(2-nitrophenyl)carbamoyl chloride

N-(2-nitrophenyl)carbamoyl chloride (CAS No. 63451-02-5): An Overview

N-(2-nitrophenyl)carbamoyl chloride (CAS No. 63451-02-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2-nitrophenyl isocyanate chloride, is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique chemical structure and reactivity make it an essential building block in the development of novel compounds with diverse applications.

The chemical formula of N-(2-nitrophenyl)carbamoyl chloride is C₈H₆ClN₃O₃. It is a white to off-white solid at room temperature and has a molecular weight of approximately 219.59 g/mol. The compound is highly reactive due to the presence of the carbamoyl chloride functional group, which can readily undergo nucleophilic substitution reactions. This reactivity makes it an excellent reagent for the synthesis of amides, ureas, and other nitrogen-containing compounds.

In recent years, N-(2-nitrophenyl)carbamoyl chloride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use in the synthesis of novel anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of N-(2-nitrophenyl)carbamoyl derivatives with potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its medicinal applications, N-(2-nitrophenyl)carbamoyl chloride has also found use in the development of agrochemicals. Research conducted by a team at the University of California, Davis, demonstrated that this compound can be used to synthesize highly effective herbicides with low environmental impact. The resulting herbicides were shown to selectively target weed species while minimizing harm to crops and beneficial organisms.

The synthesis of N-(2-nitrophenyl)carbamoyl chloride typically involves the reaction of 2-nitroaniline with phosgene or an equivalent reagent such as triphosgene. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a study published in Green Chemistry in 2020 described a novel approach using microwave-assisted synthesis, which significantly reduced reaction times and minimized waste generation.

The safety and handling of N-(2-nitrophenyl)carbamoyl chloride are critical considerations for researchers working with this compound. It is important to note that this compound can be irritating to the eyes and skin and may cause respiratory issues if inhaled. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and a fume hood should be used when handling this material.

In conclusion, N-(2-nitrophenyl)carbamoyl chloride (CAS No. 63451-02-5) is a valuable reagent with a wide range of applications in chemistry and related fields. Its unique chemical properties make it an indispensable tool for researchers developing new pharmaceuticals, agrochemicals, and other advanced materials. As ongoing research continues to uncover new uses for this compound, its importance in scientific and industrial settings is likely to grow even further.